2-(4-methoxyphenoxy)-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-15-13-16(6-11-19(15)23-12-4-3-5-21(23)25)22-20(24)14-27-18-9-7-17(26-2)8-10-18/h6-11,13H,3-5,12,14H2,1-2H3,(H,22,24)
• InChI Key: XQPOUOUAVUHZIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)COC2=CC=C(C=C2)OC)N3CCCCC3=O
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

2-(4-methoxyphenoxy)-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)acetamide, also known as MPMPA, is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. MPMPA belongs to the class of piperidine derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

Comparative Metabolism in Herbicides

Research on chloroacetamide herbicides, such as acetochlor and metolachlor, reveals insights into the metabolic activation pathways that might involve compounds structurally related to "2-(4-methoxyphenoxy)-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)acetamide". These pathways lead to DNA-reactive products through complex bioactivation, suggesting potential investigative pathways for related compounds in understanding carcinogenic mechanisms and metabolic processes (Coleman et al., 2000).

Polymerization and Drug Delivery Systems

Studies on polymers with pharmacological activity, such as the synthesis and stereochemistry of polymeric derivatives of 4-methoxyphenylacetic acid, indicate the potential of "2-(4-methoxyphenoxy)-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)acetamide" in drug delivery systems. These polymers aim to support pharmacological residues with complementary action, suggesting applications in the design of novel drug delivery systems (Román & Gallardo, 1992).

Pharmacological Assessment of Novel Derivatives

The pharmacological assessment of novel acetamide derivatives highlights the potential therapeutic applications of compounds with similar structural features. These derivatives exhibit cytotoxic, anti-inflammatory, analgesic, and antipyretic activities, suggesting that "2-(4-methoxyphenoxy)-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)acetamide" could be explored for similar bioactivities (Rani et al., 2016).

Synthesis and Imaging Probe Development

Research on the synthesis of imaging probes for 5-HT2A receptors, utilizing compounds like AC90179, a highly potent and selective competitive antagonist, demonstrates potential applications in neuroimaging and receptor mapping. This suggests that structurally similar compounds could be explored for the development of new imaging probes (Prabhakaran et al., 2006).

Chemoselective Acetylation and Synthesis

The chemoselective acetylation of 2-aminophenol using immobilized lipase for synthesizing intermediates for antimalarial drugs illustrates the potential of related compounds in the synthesis of pharmaceutical intermediates. This demonstrates a methodological application in synthesizing intermediates for drug development (Magadum & Yadav, 2018).